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Introduction

Amygdalin is a cyanogenic glycoside found in the seeds of many fruits belonging to the
Rosaceae family, such as apricots, almonds, plums, and apples.[1] Its quantification is crucial
for food safety assessment, toxicological studies, and pharmaceutical research. High-
Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection is a widely used,
robust, and reliable analytical method for the determination of amygdalin content in various
seed matrices.[2] This document provides a detailed protocol for the extraction, separation, and
guantification of amygdalin from seeds using reversed-phase HPLC-UV.

Principle

The method involves the extraction of amygdalin from a homogenized seed matrix using a
polar solvent. After sample cleanup, the extract is injected into an HPLC system. Amygdalin is
separated from other matrix components on a C18 reversed-phase column using an isocratic
mobile phase of methanol/water or acetonitrile/water.[3][4] The separated amygdalin is then
detected by a UV detector at its maximum absorbance wavelength, and the concentration is
calculated based on a calibration curve generated from amygdalin standards.[4]

Experimental Protocols
Apparatus and Materials
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e Apparatus:

o High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary
pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).[4]

o Analytical balance.

o Grinder or homogenizer.

o Soxhlet apparatus, ultrasonic bath, or reflux system.[2][5][6]

o Rotary evaporator.

o Centrifuge.

o Vortex mixer.

o Syringe filters (0.45 pm).[3]

o Volumetric flasks and pipettes.

e Chemicals and Reagents:

[¢]

Amygdalin standard (=99% purity).

[¢]

Methanol (HPLC grade).[4]

o

Acetonitrile (HPLC grade).[3]

o

n-Hexane or Diethyl Ether (ACS grade, for defatting).[1][3]

[¢]

Deionized water (18.2 MQ-cm).

Standard Solution Preparation

e Stock Standard Solution (e.g., 250 pg/mL): Accurately weigh 25.0 mg of amygdalin standard
and transfer it to a 100 mL volumetric flask.[7] Dissolve and dilute to the mark with the mobile
phase or methanol. This solution should be stored at 4°C.
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e Working Standard Solutions: Prepare a series of working standards (e.g., 10, 25, 50, 100,
150, 200 pg/mL) by serially diluting the stock solution with the mobile phase.[4][8]

Sample Preparation Protocol

The following protocol outlines the steps for extracting amygdalin from seed samples for HPLC
analysis.

o Grinding: Grind the seeds (e.g., apricot kernels, almond seeds) into a fine powder using a
grinder.[1]

o Weighing: Accurately weigh approximately 2-5 g of the ground seed powder into a flask or
extraction thimble.[1][2]

o Defatting (Optional but Recommended):

[e]

Add n-hexane or diethyl ether to the ground sample and mix for 1 minute using a vortex
mixer.[1]

[e]

Centrifuge the mixture (e.g., 10 min at 3,250 x g).[1]

o

Discard the supernatant. Repeat this step three times to remove fatty compounds.[1][3]

[¢]

Dry the solid residue to remove any residual solvent.[3]
» Extraction:

o Several methods can be used. Reflux extraction is common: Add 50 mL of methanol or
ethanol to the defatted sample and boil under reflux for 100-120 minutes.[1] Alternatively,
use an ultrasonic bath for 15-30 minutes at a controlled temperature (e.g., 30-40°C).[9][10]

e Filtration and Dilution:
o After extraction, filter the extract through Whatman No. 1 filter paper.[1]

o Transfer a known volume of the filtrate to a volumetric flask and dilute with the mobile
phase to a concentration within the calibration range.
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o Final Filtration: Filter the diluted sample through a 0.45 um syringe filter into an HPLC vial
prior to injection.[3]

Diagram 1. Sample Preparation Workflow
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Diagram 1. Sample Preparation Workflow

HPLC-UV Analysis Protocol

Inject the prepared standards and samples into the HPLC system. A typical chromatogram will
show a distinct peak for amygdalin at a specific retention time.
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Diagram 2: HPLC Analysis and Data Processing
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Diagram 2: HPLC Analysis and Data Processing
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Data Presentation

ble 1: ] | hi it

Parameter Condition Reference(s)
Column C18, 4.6 x 250 mm, 5 um [3]

Acetonitrile : Water (25:75, v/v)
Mobile Phase or Methanol : Water (15:85, [31141[8]

viv)
Elution Mode Isocratic [3][11]
Flow Rate 0.8 - 1.0 mL/min [4]
Column Temperature 25 -30°C [4][11]
Detection Wavelength 215 nm [3B1141[12]
Injection Volume 20 pL [3114]

Table 2: Method Validation Parameters Summary

The following table summarizes typical performance characteristics for the quantification of

amygdalin using HPLC-UV, as reported in the literature.

Parameter Typical Value Range Reference(s)
Linearity Range 10 - 300 pg/mL [41[8]
Correlation Coefficient (r2) >0.998 [4]

Limit of Detection (LOD) 0.0097 - 1.06 pug/mL [8][13]

Limit of Quantification (LOQ) 0.0295 - 3.49 pg/mL [8][13]

Accuracy (Recovery)

90% - 107%

[7](8]

Precision (RSD%)

< 2%

[8]

Data Analysis and Calculations
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» Calibration Curve: Plot the peak area of the amygdalin standard against the corresponding
concentration (ug/mL) for each working standard solution. Perform a linear regression
analysis to obtain the equation of the line (y = mx + c¢) and the correlation coefficient (r2).[4]

e Quantification: Use the peak area of amygdalin from the sample chromatogram and the
regression equation to calculate the concentration of amygdalin in the injected sample
(C_sample, in pg/mL).

o Content in Original Sample: Calculate the final concentration of amygdalin in the original
seed sample (in mg/g) using the following formula:

Amygdalin (mg/g) = (C_sample x V x D) / W
Where:

o C_sample = Concentration of amygdalin in the injected sample (ug/mL) from the
calibration curve.

o V = Total volume of the extract (mL).

o D = Dilution factor.

o W = Weight of the initial seed sample (g).

o The result is divided by 1000 to convert from ug to mg.
Conclusion

This application note provides a comprehensive and detailed protocol for the reliable
quantification of amygdalin in seeds using HPLC-UV. The described methods for sample
preparation, chromatographic separation, and data analysis are based on validated procedures
from scientific literature.[8] Adherence to this protocol will enable researchers to obtain
accurate and reproducible results for food safety, toxicological, and pharmaceutical
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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